Cas no 91746-29-1 (1H-Purine-2,6-dione, 3,9-dihydro-8,9-dimethyl-)
91746-29-1 structure
Product Name:1H-Purine-2,6-dione, 3,9-dihydro-8,9-dimethyl-
CAS No:91746-29-1
MF:C7H8N4O2
MW:180.16402053833
CID:786319
PubChem ID:21784590
Update Time:2025-04-19
1H-Purine-2,6-dione, 3,9-dihydro-8,9-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6-dione, 3,9-dihydro-8,9-dimethyl-
- 8,9-dimethyl-3H-purine-2,6-dione
- DTXSID00618008
- 91746-29-1
- 8,9-Dimethyl-3,9-dihydro-1H-purine-2,6-dione
-
- Inchi: 1S/C7H8N4O2/c1-3-8-4-5(11(3)2)9-7(13)10-6(4)12/h1-2H3,(H2,9,10,12,13)
- InChI Key: IUDNBXUYNBXGNT-UHFFFAOYSA-N
- SMILES: O=C1C2=C(NC(N1)=O)N(C)C(C)=N2
Computed Properties
- Exact Mass: 180.06472551g/mol
- Monoisotopic Mass: 180.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 76Ų
1H-Purine-2,6-dione, 3,9-dihydro-8,9-dimethyl- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
91746-29-1 (1H-Purine-2,6-dione, 3,9-dihydro-8,9-dimethyl-) Related Products
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